Cas no 887896-87-9 (3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887896-87-9
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 6566088
• Update Time: 2025-06-08

3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-methyl-1-oxopropyl)amino]-N-(4-nitrophenyl)-

• Inchi： 1S/C19H17N3O5/c1-11(2)18(23)21-16-14-5-3-4-6-15(14)27-17(16)19(24)20-12-7-9-13(10-8-12)22(25)26/h3-11H,1-2H3,(H,20,24)(H,21,23)
• InChI Key： FLWWKBNMVMXDPT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C(C)C)=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 537.0±45.0 °C(Predicted)
• pka: 10.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS No. 887896-87-9) and Its Emerging Applications in Chemical Biology

3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide, identified by the CAS number 887896-87-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a benzofuran core conjugated with an amide group and a nitrophenyl substituent, presents an intriguing scaffold for the development of novel bioactive agents. The presence of multiple functional groups, including the 2-methylpropanamido moiety and the electron-withdrawing 4-nitrophenyl group, suggests potential interactions with biological targets that could modulate various cellular processes.

The benzofuran moiety is a well-documented pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs known for their bioactivity. For instance, derivatives of benzofuran have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The amide linkage in 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide not only contributes to the molecule's solubility but also serves as a site for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The nitrophenyl group introduces additional electronic properties, enhancing the molecule's potential to interact with biological systems through dipole interactions and possibly redox processes.

Recent advancements in computational chemistry have enabled the virtual screening of large compound libraries to identify hits with high binding affinity to specific biological targets. In this context, 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide has been identified as a promising candidate through high-throughput virtual screening (HTVS) campaigns targeting enzymes involved in cancer metabolism. Studies have shown that molecules with similar structural motifs can inhibit key enzymes such as kinases and proteases, which are overexpressed in tumor cells. The 4-nitrophenyl substituent, in particular, has been shown to enhance binding affinity by engaging in π-stacking interactions with aromatic residues in protein active sites.

In vitro studies have begun to elucidate the mechanistic basis of action for 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide. Initial assays suggest that the compound exhibits inhibitory activity against certain proteases implicated in tumor progression. The 2-methylpropanamido group appears to play a crucial role in modulating the compound's interactions with its target enzyme by providing a steric hindrance that optimizes binding orientation. Additionally, the electron-withdrawing nature of the 4-nitrophenyl group enhances the compound's ability to interact with negatively charged residues in the enzyme's active site, thereby increasing its inhibitory potency.

The synthesis of 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide presents a challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and with high yield. One approach involves a multi-step sequence starting from commercially available precursors such as 4-nitrobenzaldehyde and 2-methylpropanamine, followed by condensation reactions to form the amide bond. Subsequent functionalization steps introduce the benzofuran ring through cyclization reactions, yielding the target compound in satisfactory yields.

The potential therapeutic applications of 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide are still being explored, but preliminary findings suggest its utility in oncology and anti-inflammatory drug development. The ability of this compound to modulate key enzymatic pathways makes it a valuable scaffold for designing next-generation therapeutics. Furthermore, its structural features provide opportunities for further derivatization to enhance its pharmacokinetic properties and reduce potential side effects.

As research continues, it is anticipated that additional biological activities will be uncovered for 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide, expanding its therapeutic potential beyond oncology. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel analogs with improved properties. By leveraging these computational tools alongside traditional experimental approaches, researchers can rapidly optimize lead compounds like 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide, bringing them closer to clinical development.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products, highlighting their importance as sources of bioactive molecules. The benzofuran core of 3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide aligns with this trend, demonstrating how modifications of known pharmacophores can yield novel compounds with therapeutic potential.

In conclusion,3-(2-methylpropanamido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS No. 887896-87-9) represents a promising lead compound for further development in chemical biology and drug discovery. Its unique structural features and preliminary biological activity make it an attractive candidate for exploring new therapeutic avenues. As research progresses, it is likely that this molecule will play an important role in shaping future strategies for treating human diseases.